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Compound of Interest

Compound Name: Benzofuran-3-carbaldehyde

Cat. No.: B161172

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Benzofuran-3-carbaldehyde. Adherence to these procedures is vital for ensuring
personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Benzofuran-3-carbaldehyde is a compound that requires careful handling due to its potential
health hazards. Based on available Safety Data Sheets (SDS), it is harmful if swallowed and
causes serious eye damage[1][2]. As a powdered chemical, it poses a risk of becoming
airborne during handling, leading to potential inhalation or skin contact[1].

Quantitative Data Summary
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Property Value Source
Molecular Formula CoHeO2 [2]
Molecular Weight 146.14 g/mol [2]
Appearance Solid [3]
Melting Point 39°C [2]
Boiling Point 145 °C at 35 Torr [2]
Flash Point 110.2+125°C [2]

H302: Harmful if
Hazards swallowedH318: Causes [11[2]

serious eye damage

Recommended Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of this chemical. The following PPE is
mandatory:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z.87.1 standard.
A face shield should be worn
over safety glasses when there

is a risk of splashing.

To protect against serious eye
damage from splashes or

airborne particles[1][4].

Hand Protection

Chemical-resistant gloves.
Butyl rubber or Neoprene
gloves are recommended for
handling aldehydes. Nitrile
gloves may offer suitable
protection for short-term
contact, but the manufacturer's
compatibility chart should

always be consulted[2][5].

To prevent skin contact. Butyl
rubber gloves offer good
protection against a wide
variety of chemicals, including
aldehydes][2].

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are required.

To protect the skin from
accidental spills and prevent
contamination of personal
clothing[4][6].

Respiratory Protection

Not generally required if work
is conducted in a certified
chemical fume hood. If a fume
hood is not available or if there
is a risk of generating dust, a
NIOSH-approved respirator is

necessary[4][7].

To prevent inhalation of

airborne powder[7].

Detailed Experimental Protocol: Safe Handling of
Benzofuran-3-carbaldehyde

This protocol outlines the step-by-step procedure for safely handling Benzofuran-3-

carbaldehyde in a laboratory setting.

2.1. Preparation and Weighing
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o Work Area Preparation: All handling of Benzofuran-3-carbaldehyde powder must be
conducted in a well-ventilated area, preferably within a certified chemical fume hood[6][7].

» PPE Inspection: Before starting, inspect all PPE for any signs of damage or wear and
replace if necessary[6][8].

» Weighing: When weighing the powder, use a vented balance enclosure or conduct the
weighing inside a chemical fume hood to minimize the dispersal of airborne particles[1][7]. If
possible, pre-dissolve the chemical in a suitable solvent to reduce the risk of inhalation[1].

o Container Handling: Keep the container of Benzofuran-3-carbaldehyde tightly closed when
not in use. When transferring the powder, do so carefully to avoid creating dust[1][7].

2.2. Handling and Experimental Use

o Transferring: Use designated tools such as spatulas or pipettes for transferring the chemical.
Never return unused chemicals to their original container to avoid contamination[6].

e Solution Preparation: When dissolving the powder, add it slowly to the solvent to prevent
splashing.

e Reactions: Ensure all reactions involving Benzofuran-3-carbaldehyde are performed in
appropriate glassware and within a chemical fume hood.

2.3. Post-Handling and Area Decontamination

o Decontamination: Clean the work area thoroughly after use with an appropriate solvent and
then with soap and water.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn[6][8].

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Disposable
gloves should be removed and discarded immediately after use[6].

Operational and Disposal Plans

3.1. Spill Management
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In the event of a spill, follow these procedures immediately:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.
Assess the Spill: Determine the extent of the spill and the associated hazards.

Small Spills: For minor spills, wear appropriate PPE and use an absorbent material, such as
vermiculite or sand, to contain the spill. Carefully collect the absorbed material into a labeled,
sealed container for hazardous waste[9].

Large Spills: For major spills, evacuate the area and contact the institution's emergency
response team[10][11].

3.2. Waste Disposal
All waste containing Benzofuran-3-carbaldehyde must be treated as hazardous waste.

o Waste Collection: Collect all solid and liquid waste containing Benzofuran-3-carbaldehyde
in clearly labeled, sealed, and chemically compatible containers.

Labeling: Ensure all waste containers are accurately labeled with the contents and
associated hazards.

Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste disposal program. Do not pour any waste containing this chemical down the drain[12].
Some aldehydes can be oxidized to less toxic carboxylic acids, but this should only be done
by trained personnel following a validated procedure[13][14].

Visual Guides

Diagram 1: PPE Workflow for Handling Benzofuran-3-carbaldehyde
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Caption: PPE donning and doffing sequence for handling Benzofuran-3-carbaldehyde.

Diagram 2: Spill Response and Disposal Logical Flow
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Caption: Logical flow for spill response and waste disposal of Benzofuran-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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